Cas no 863180-11-4 (4-(3,5-difluorophenyl)piperidine-4-carbonitrile)

• Product Name: 4-(3,5-difluorophenyl)piperidine-4-carbonitrile
• CAS No: 863180-11-4
• MF: C₁₂H₁₂F₂N₂
• MW: 222.233889579773
• CID: 6028368
• PubChem ID: 23149821
• Update Time: 2025-06-07

4-(3,5-difluorophenyl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-difluorophenyl)piperidine-4-carbonitrile
• EN300-10589076
• SCHEMBL12369418
• AKOS015331166
• 863180-11-4

• Inchi： 1S/C12H12F2N2/c13-10-5-9(6-11(14)7-10)12(8-15)1-3-16-4-2-12/h5-7,16H,1-4H2
• InChI Key： UDPJXRRNBQXLHW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1(C#N)CCNCC1)F

Computed Properties

• Exact Mass: 222.09685472g/mol
• Monoisotopic Mass: 222.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.8Ų

Additional information on 4-(3,5-difluorophenyl)piperidine-4-carbonitrile

Chemical Profile of 4-(3,5-difluorophenyl)piperidine-4-carbonitrile (CAS No. 863180-11-4)

4-(3,5-difluorophenyl)piperidine-4-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 863180-11-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic structure known for its broad utility in drug design due to its favorable pharmacokinetic properties and ability to interact with biological targets. The presence of a nitrile group and fluorinated aromatic substituents in its molecular framework imparts unique chemical and biological characteristics, making it a promising candidate for further exploration in drug development.

The molecular structure of 4-(3,5-difluorophenyl)piperidine-4-carbonitrile consists of a piperidine ring substituted with a 3,5-difluorophenyl group at the 4-position and a nitrile group at the 4-position of the piperidine ring. This specific arrangement of functional groups contributes to the compound's reactivity and potential interactions with biological systems. The fluorine atoms introduce electron-withdrawing effects, which can modulate the electronic properties of the aromatic ring and influence the overall pharmacological activity. Such structural features are often exploited in medicinal chemistry to enhance binding affinity, metabolic stability, and selectivity against biological targets.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their demonstrated efficacy in various therapeutic areas. The nitrile group in 4-(3,5-difluorophenyl)piperidine-4-carbonitrile serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. For instance, nitrile groups can be hydrolyzed to carboxylic acids or reduced to amides, providing multiple pathways for structural diversification. This flexibility makes the compound a valuable scaffold for hit identification and optimization in drug discovery campaigns.

One of the most compelling aspects of 4-(3,5-difluorophenyl)piperidine-4-carbonitrile is its potential application in the development of small-molecule inhibitors targeting key enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The combination of fluorine substitution and piperidine core has been shown to enhance binding interactions with protein targets, leading to improved drug-like properties. Recent studies have highlighted the role of fluorinated aromatic rings in increasing metabolic stability and reducing susceptibility to enzymatic degradation, which are critical factors for drug efficacy.

Moreover, the compound's structural features align well with emerging trends in medicinal chemistry aimed at improving oral bioavailability and target engagement. The piperidine ring is known to enhance solubility and permeability through cell membranes, while the nitrile group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets. These properties make 4-(3,5-difluorophenyl)piperidine-4-carbonitrile an attractive candidate for further investigation as a lead compound or building block in structure-based drug design.

Recent advancements in computational chemistry have also facilitated the exploration of 4-(3,5-difluorophenyl)piperidine-4-carbonitrile's potential applications. Molecular docking studies have been employed to predict its binding affinity to various protein targets, providing insights into its mechanism of action. These computational approaches have complemented experimental efforts by identifying promising analogs for further optimization. The integration of machine learning algorithms has further accelerated this process by enabling rapid virtual screening of large chemical libraries.

The synthesis of 4-(3,5-difluorophenyl)piperidine-4-carbonitrile involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include Friedel-Crafts alkylation or acylation to introduce the 3,5-difluorophenyl group onto the piperidine ring followed by cyanation reactions to install the nitrile functionality. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making it feasible to produce larger quantities for preclinical studies.

In conclusion, 4-(3,5-difluorophenyl)piperidine-4-carbonitrile (CAS No. 863180-11-4) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it a valuable asset for drug discovery programs targeting diverse therapeutic areas. As research continues to uncover new applications for this compound and its derivatives, 4-(3,5-difluorophenyl)piperidine-4-carbonitrile is poised to play an important role in shaping future advancements in medicinal chemistry.